(1R,5S)-3-(methylthio)-8-(pyridin-3-ylsulfonyl)-8-azabicyclo[3.2.1]octane

• IUPAC Name: 3-methylsulfanyl-8-pyridin-3-ylsulfonyl-8-azabicyclo[3.2.1]octane
• InChI: InChI=1S/C13H18N2O2S2/c1-18-12-7-10-4-5-11(8-12)15(10)19(16,17)13-3-2-6-14-9-13/h2-3,6,9-12H,4-5,7-8H2,1H3
• InChI Key: ZNJQXCHNCXESCB-UHFFFAOYSA-N
• Canonical SMILES: CSC1CC2CCC(C1)N2S(=O)(=O)C3=CN=CC=C3
• Molecular Formula: C13H18N2O2S2
• Molecular Weight: 298.4 g/mol

Description

(1R,5S)-3-(methylthio)-8-(pyridin-3-ylsulfonyl)-8-azabicyclo[3.2.1]octane is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. This compound belongs to the class of bicyclic azabicyclooctanes and has shown promising results in various studies.

Mechanism Of Action

The exact mechanism of action of (1R,5S)-3-(methylthio)-8-(pyridin-3-ylsulfonyl)-8-azabicyclo[3.2.1]octane is not fully understood. However, it is believed to act as a selective inhibitor of the dopamine transporter, which plays a crucial role in the reward pathway of the brain. By inhibiting the dopamine transporter, this compound may reduce the rewarding effects of drugs of abuse and help in the treatment of addiction.
Biochemical and Physiological Effects:
Studies have shown that (1R,5S)-3-(methylthio)-8-(pyridin-3-ylsulfonyl)-8-azabicyclo[3.2.1]octane has a range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models. Additionally, it has been shown to reduce the rewarding effects of cocaine and other drugs of abuse, suggesting its potential as a treatment for addiction.

Advantages And Limitations For Lab Experiments

One of the main advantages of using (1R,5S)-3-(methylthio)-8-(pyridin-3-ylsulfonyl)-8-azabicyclo[3.2.1]octane in lab experiments is its selectivity for the dopamine transporter. This makes it a useful tool for studying the role of the dopamine transporter in addiction and other neurological disorders. However, one limitation of this compound is its relatively low potency, which may limit its usefulness in some experiments.

Future Directions

There are several potential future directions for research on (1R,5S)-3-(methylthio)-8-(pyridin-3-ylsulfonyl)-8-azabicyclo[3.2.1]octane. One area of interest is its potential as a treatment for substance abuse disorders. Further studies are needed to determine its efficacy and safety in humans. Additionally, research on the mechanism of action of this compound may lead to the development of new treatments for addiction and other neurological disorders. Finally, there is potential for the synthesis of analogs of this compound with improved potency and selectivity for the dopamine transporter.

Synthesis Methods

The synthesis of (1R,5S)-3-(methylthio)-8-(pyridin-3-ylsulfonyl)-8-azabicyclo[3.2.1]octane involves a series of chemical reactions. The starting material is 1,5-anhydro-2,3-O-isopropylidene-D-ribofuranose, which is reacted with methyl thiocyanate to obtain 1,5-anhydro-2,3-O-isopropylidene-D-ribofuranosyl methyl thiocyanate. This intermediate is then reacted with pyridine-3-sulfonamide to obtain the desired product.

Scientific Research Applications

(1R,5S)-3-(methylthio)-8-(pyridin-3-ylsulfonyl)-8-azabicyclo[3.2.1]octane has shown potential as a therapeutic agent in various studies. It has been studied for its anti-inflammatory, analgesic, and anticonvulsant properties. Additionally, it has been investigated for its potential as a treatment for cocaine addiction and other substance abuse disorders.